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Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273

The dicyanoaurate(l) ion, [Au(CN)z]~, is a significant anionic coordination complex of gold.
Renowned for its stability and central role in gold extraction and electroplating, it is also gaining
prominence in advanced research, including the development of novel therapeutic agents. This
technical guide provides an in-depth overview of its core physicochemical properties, synthesis
protocols, and applications relevant to researchers, scientists, and professionals in drug
development.

Core Physicochemical and Structural Properties

The dicyanoaurate(l) ion is a linear and highly stable complex. The gold(l) center is coordinated
to two cyanide ligands, resulting in a molecule with well-defined chemical characteristics. Key
guantitative data are summarized below.
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Property Value

Molecular Formula C2AuNz~[1][2][3]

Molar Mass 249.00 g/mol [1][2][3]

Exact Mass 248.972718 Da[1][3]

IUPAC Name Dicyanidoaurate(1-)

CAS Number 14950-87-9[1][2][4]

Structure Linear

C-Au-C Bond Angle ~180° (e.g., 179.38°, 177.42°)[5]
Au-C Bond Distance ~1.97 - 2.01 A[5]

Synthesis of Dicyanoaurate(l) Complexes:
Experimental Protocols

The synthesis of dicyanoaurate salts is fundamental to its application. The primary methods
involve the oxidative dissolution of metallic gold in a cyanide solution or the electrolytic
dissolution in a cyanide-containing electrolyte.

Protocol 1: Chemical Synthesis via Gold Cyanidation

This method, often referred to as the Elsner process, is the cornerstone of gold extraction from
ore and is adaptable for laboratory-scale synthesis of dicyanoaurate salts like sodium or
potassium dicyanoaurate.

Reaction: 4 Au + 8 NaCN + Oz + 2 H20 — 4 Na[Au(CN)z] + 4 NaOH]I6]
Methodology:

o Preparation: Metallic gold (e.g., powder, foil) is suspended in an aqueous solution of sodium
cyanide (NaCN) or potassium cyanide (KCN).

o Oxidation: Air or pure oxygen is bubbled through the solution. Oxygen acts as the oxidizing
agent, enabling the dissolution of gold.[6]
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o Complexation: The oxidized gold (Au*) is immediately complexed by the cyanide ions (CN™)
in the solution to form the stable, soluble [Au(CN)z]~ ion.[6]

e Separation: The resulting solution, containing the dicyanoaurate complex, is separated from
any unreacted gold or solid impurities.

» Crystallization: The dicyanoaurate salt can be crystallized from the solution, often by
evaporation of the solvent or by the addition of a less polar solvent like alcohol to induce
precipitation.[7]

Protocol 2: Electrolytic Synthesis of Potassium
Dicyanoaurate(l)

This electrochemical method offers high purity and control, making it suitable for producing
high-grade potassium dicyanoaurate for applications like electroplating.[8]

Methodology:

Cell Setup: An electrolytic cell is configured with a pure gold anode and an inert cathode,
separated by ion-exchange membranes.[8]

¢ Anolyte Composition: The anolyte compartment is filled with an agqueous solution containing
5-50 g/L of potassium cyanide (KCN) and 5-100 g/L of potassium dicyanoaurate
(K[Au(CN)z]).[8]

» Electrolysis: A direct current is applied with a current density of 1-10 mA/cm?. At the anode,
gold is oxidized and dissolves, forming [Au(CN)z]~ ions.[8]

» Concentration: The process is coupled with electrodialysis using the ion-exchange
membranes to concentrate the K[Au(CN)z] in a separate circuit.[8]

o Crystallization: The highly concentrated K[Au(CN)z] solution is cooled, allowing the pure salt
to crystallize out.
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Caption: Workflow for the electrolytic synthesis of potassium dicyanoaurate.
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Applications in Drug Development and Research

While traditionally used in metallurgy, the unique chemical properties of gold complexes,
including dicyanoaurate, have attracted interest in medicinal chemistry. Gold(l) compounds are
known for their potential therapeutic effects.

Anticancer Research

Recent studies have focused on synthesizing novel cyanide-bridged coordination compounds
based on the dicyanoaurate(l) ion. These complexes have been evaluated for their anticancer
activity in vitro against various cancer cell lines.[9] Research indicates that these gold(l)
compounds can exhibit potent antiproliferative activity and may inhibit cell migration by
affecting cytoskeletal proteins.[9] This opens a promising avenue for developing new
chemotherapeutic agents.

The general workflow for investigating these novel compounds is outlined below.
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Caption: Conceptual workflow for anticancer drug discovery using dicyanoaurate complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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